(1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: (1S,2S)-1-amino-1-(2,3-dichlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11Cl2NO/c1-5(13)9(12)6-3-2-4-7(10)8(6)11/h2-5,9,13H,12H2,1H3/t5-,9+/m0/s1
• InChI Key: YZYFAJNYBKFSES-SSDLBLMSSA-N
• Isomeric SMILES: C[C@@H]([C@H](C1=C(C(=CC=C1)Cl)Cl)N)O
• Canonical SMILES: CC(C(C1=C(C(=CC=C1)Cl)Cl)N)O

Description

(1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL is a chiral compound with significant interest in various scientific fields. The compound features an amino group, a hydroxyl group, and a dichlorophenyl group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,3-dichlorobenzaldehyde and a suitable chiral amine.

Reaction Conditions: The key steps involve the formation of an imine intermediate, followed by reduction to yield the desired chiral amino alcohol. Common reagents include reducing agents like sodium borohydride or lithium aluminum hydride.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the pure enantiomer.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Large-Scale Synthesis: Scaling up the laboratory synthesis to industrial scale, ensuring the reaction conditions are optimized for higher yields and purity.

Continuous Flow Chemistry: Utilizing continuous flow reactors to enhance reaction efficiency and control.

Quality Control: Implementing rigorous quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like PCC (Pyridinium chlorochromate).

Reduction: The compound can be reduced to remove the hydroxyl group, forming the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming various derivatives.

Common Reagents and Conditions

Oxidation: PCC, DMSO (Dimethyl sulfoxide), and other mild oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products

Oxidation: Formation of the corresponding ketone.

Reduction: Formation of the amine derivative.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

(1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL has diverse applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of (1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL involves:

Molecular Targets: The compound may interact with specific enzymes or receptors, modulating their activity.

Pathways Involved: It may influence biochemical pathways related to neurotransmission, enzyme inhibition, or other cellular processes.

Comparison with Similar Compounds

Similar Compounds

(1R,2R)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL: The enantiomer of the compound with different stereochemistry.

1-Amino-1-(2,3-dichlorophenyl)propan-2-OL: Without specific stereochemistry.

1-Amino-1-(2,3-dichlorophenyl)ethanol: A similar compound with a different carbon chain length.

Uniqueness

(1S,2S)-1-Amino-1-(2,3-dichlorophenyl)propan-2-OL is unique due to its specific stereochemistry, which can result in different biological activities and chemical reactivity compared to its enantiomers and other similar compounds.